Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

FIIN-2 and AMPKal Binding Verification
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Compound Focus: FIIN-2
Cat. No.: S548001

The following table summarizes the key finding from the identified research:

Aspect Finding for FIIN-2

Primary Target Fibroblast growth factor receptor (FGFR) [1]

Identified Off-Target =~ AMP-activated protein kinase al (AMPKal) [1]

Binding Site Cysteine 185 (Cys185) on AMPKal [1]

Binding Nature Direct, covalent binding [1]

Functional Activation of AMPKal, induction of autophagy in hepatocellular carcinoma
Consequence (HCC) cells [1]

Experimental Integrative multi-omics approach (chemoproteomic, phosphoproteomic,
Evidence transcriptomic, and proteomic analyses) [1]

Experimental Context and Methodology

The discovery of FIIN-2's binding to AMPKal was part of a broader investigation to map its selectivity and

molecular mechanisms.

¢ Experimental Workflow: Researchers designed a chemical probe based on the FIIN-2 molecule.
This probe was used to pull down and identify its interacting proteins within hepatocellular carcinoma
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cells through chemoproteomic profiling. This initial screen was integrated with other omics datasets
to build a comprehensive picture of the drug's effects [1].

¢ Significance of Cys185: The identification of Cys185 as the covalent binding site is a critical piece of
information. This residue is located within a specific functional domain of the AMPKal subunit [2]. The
binding at this site leads to the activation of AMPKal, which subsequently influences its anti-tumor
activity by inducing autophagy [1].

AMPKal Signaling Pathway

The diagram below illustrates the signaling pathway triggered by FIIN-2's binding to AMPKal, as revealed
by the study.

ovalently binds
Cys185

Activates

Influences Anti-tumor Activity

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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